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SB-3CT Fact Sheet

The table below summarizes the core biochemical and usage data for SB-3CT.

Property Specification

Molecular Weight 306.40 [1]

Primary Targets MMP-2, MMP-9 [1]

| Inhibition Constant (Ki) | • MMP-2: 13.9 nM • MMP-9: 600 nM [1] | | Common In Vitro Working

Concentration | ~25 μM (for modulation of PD-L1 in T cell co-culture assays) [2] | | Reported Cytotoxicity

Assay Concentration | 0.1 μM (for 24-hour treatment in HCC cells) [1] | | Recommended In Vivo Dose |

50 mg/kg/day (intraperitoneal injection in mouse models) [1] [2] | | Solubility (DMSO) | ~61 mg/mL

(199.08 mM) [1] |

Mechanism of Action and Experimental Workflow
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SB-3CT is a selective gelatinase inhibitor. Recent research shows that beyond inhibiting tumor invasion, it

significantly modulates the tumor immune microenvironment [3] [2].

Signaling Pathway and Mechanism

The diagram below illustrates how SB-3CT targets MMP-2/9 and its downstream effects on cancer cells and

the immune microenvironment.
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Core Experimental Protocol
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A key application for SB-3CT is in T cell-mediated tumor killing assays to study its interaction with

immunotherapy. The workflow is as follows:

Activate T Cells

Establish Co-culture

Culture Cancer Cells

Add SB-3CT (e.g., 25 µM)

Incubate (e.g., 48 hrs)

Measure Cytotoxicity

Click to download full resolution via product page

Key Troubleshooting and FAQs

What is a safe starting concentration for SB-3CT in my cell viability assay? Given that a study

treated HCC cells with 0.1 μM for 24 hours to observe biological effects without reported toxicity,

this concentration is a conservative starting point [1]. For more potent modulation of the immune

microenvironment, such as PD-L1 downregulation, researchers have used 25 μM in co-culture systems

[2]. It is crucial to establish your own dose-response curve for each cell line, as sensitivity can vary.

My SB-3CT has precipitated in the solution. What should I do? SB-3CT has limited solubility in

aqueous solutions [1]. Always prepare a fresh stock solution in high-quality, dry DMSO. The
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manufacturer notes that "moisture-absorbing DMSO reduces solubility," so ensure your DMSO is

handled properly to maintain its anhydrous state. Do not store the DMSO stock for extended periods.

Can SB-3CT be used in animal models, and what is the standard dose? Yes, SB-3CT is commonly

used in vivo. A frequently reported and effective dose is 50 mg/kg per day, administered via

intraperitoneal (i.p.) injection [1] [2]. For preparation, the compound is often formulated as a

homogeneous suspension in a 1% CMC-Na solution [1].

Why is my SB-3CT treatment not showing the expected effect on PD-L1 levels? Consider the

following:

Confirm Inhibition: Ensure your assay conditions effectively inhibit MMP-2/9 activity.
Timing: The downregulation of PD-L1 may require sufficient time. The 48-hour incubation in

the co-culture assay is a reference [2].
Cell Context: The effect might be cell-type dependent. Verify the baseline expression of both

MMP-2/9 and PD-L1 in your specific cell lines.

Does the concentration of SB-3CT used in cytotoxicity assays differ from that used in other

functional assays? Yes, functional effects like PD-L1 downregulation often require higher

concentrations than those needed to simply assess baseline cell viability. The 25 μM used in T-cell co-

cultures is substantially higher than the 0.1 μM used in other cell culture studies, highlighting the need

to tailor the concentration to your specific experimental goal [1] [2].

Need Custom Synthesis?
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To cite this document: Smolecule. [SB-3CT cell viability cytotoxicity concentration range]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b549042#sb-3ct-cell-viability-

cytotoxicity-concentration-range]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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